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Compound of Interest

Compound Name: 7-Amino-2-naphthol

Cat. No.: B1202560 Get Quote

An In-depth Technical Guide to 7-Amino-2-naphthol (CAS: 93-36-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

potential applications of 7-Amino-2-naphthol (CAS Number: 93-36-7). This valuable chemical

intermediate is a key building block in the synthesis of various dyes and has potential

applications in the pharmaceutical industry.

Chemical and Physical Properties
7-Amino-2-naphthol, also known as 7-amino-2-naphthalenol, is a naphthol derivative

containing both an amino and a hydroxyl group.[1][2] Its chemical structure and properties

make it a versatile reagent in organic synthesis.
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Property Value Source(s)

CAS Number 93-36-7 [1][3][4][5]

Molecular Formula C₁₀H₉NO [1][3][4][6]

Molecular Weight 159.18 g/mol [1][6]

IUPAC Name 7-aminonaphthalen-2-ol [2]

Synonyms

2-Amino-7-

hydroxynaphthalene, 2-Amino-

7-naphthol, 7-Amino-β-

naphthol

[1][2]

Appearance Brown solid [6]

Physicochemical Data
The following table summarizes the key physicochemical properties of 7-Amino-2-naphthol.

Property Value Source(s)

Melting Point 201 °C [1]

Boiling Point 385.6 °C at 760 mmHg [1]

Density 1.281 g/cm³ [1]

Flash Point 187 °C [1]

pKa 9.74 ± 0.40 (Predicted) [3]

Refractive Index 1.741 [1]

Topological Polar Surface Area 46.2 Å² [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
2 [3]
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Experimental Protocols
Detailed experimental methodologies are crucial for the accurate determination of the

physicochemical properties of a compound. Below are generalized protocols that can be

adapted for 7-Amino-2-naphthol.

Determination of Melting Point
The melting point of 7-Amino-2-naphthol can be determined using the capillary method with a

melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry 7-Amino-2-naphthol is packed

into a capillary tube, sealed at one end, to a height of 1-2 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.

Heating: The assembly is placed in a heating bath (e.g., an oil bath or a metal block). The

temperature is raised rapidly to about 15-20 °C below the expected melting point (201 °C)

and then increased slowly at a rate of 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid has turned into a clear liquid (the end

of melting) are recorded. This range is the melting point of the sample. A narrow melting

range is indicative of a pure compound.

Determination of Solubility
The solubility of 7-Amino-2-naphthol can be qualitatively assessed in various solvents to

understand its polarity and acidic/basic nature.

Methodology:

Sample and Solvent Preparation: Approximately 0.1 g of 7-Amino-2-naphthol is placed in a

test tube.
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Solubility in Water: 3 mL of deionized water is added in portions to the test tube, with

vigorous shaking after each addition. The solubility is observed.

Solubility in Acidic and Basic Solutions: If the compound is insoluble in water, its solubility is

tested in 5% aqueous solutions of sodium hydroxide (NaOH), sodium bicarbonate

(NaHCO₃), and hydrochloric acid (HCl). The dissolution of 7-Amino-2-naphthol in an acidic

or basic solution indicates the formation of a salt. The presence of both an amino group

(basic) and a hydroxyl group (weakly acidic) suggests it may exhibit amphoteric properties.

Solubility in Organic Solvents: The solubility can also be tested in common organic solvents

like ethanol, acetone, and diethyl ether to further characterize its polarity.

Synthesis of 7-Amino-2-naphthol
A common method for the synthesis of aminonaphthols from dihydroxynaphthalenes is the

Bucherer reaction.[7][8] This reaction allows for the conversion of a hydroxyl group to an amino

group in the presence of ammonia and a bisulfite.[7][8]

Bucherer Reaction Workflow
The synthesis of 7-Amino-2-naphthol can be achieved from 2,7-dihydroxynaphthalene via a

selective Bucherer reaction. The following diagram illustrates the general workflow.

Start: 2,7-Dihydroxynaphthalene

Reactants:
- 2,7-Dihydroxynaphthalene

- Sodium Bisulfite
- Ammonia (or amine)

Charge

Reaction Vessel
(e.g., Autoclave)

Work-up:
- Addition of Base (e.g., NaOH)

- Filtration
- Washing

Reaction Mixture
Reaction Conditions:

- Elevated Temperature (e.g., 60°C)
- Controlled Pressure

- Stirring

Purification:
- Recrystallization

Crude Product Product: 7-Amino-2-naphthol End
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A generalized workflow for the synthesis of 7-Amino-2-naphthol via the Bucherer reaction.

Mechanism of the Bucherer Reaction
The Bucherer reaction proceeds through a series of equilibrium steps involving the addition of

bisulfite to the naphthol, followed by nucleophilic attack by ammonia or an amine.
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The reaction mechanism of the Bucherer reaction.
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Applications and Relevance in Research
7-Amino-2-naphthol serves as a crucial intermediate in several fields, primarily due to its

reactive amino and hydroxyl groups.

Role as a Chemical Intermediate
The relationship between the properties of 7-Amino-2-naphthol and its applications is

summarized below.

7-Amino-2-naphthol

Key Chemical Properties

Primary Applications Reactive Amino Group (-NH₂)Reactive Hydroxyl Group (-OH) Aromatic Naphthalene Core

Azo Dye Synthesis

Diazotization & Coupling

Proteomics Research

Derivatization

Pharmaceutical Intermediate

Ester/Ether Formation Scaffold for Bioactive Molecules

Click to download full resolution via product page

Logical relationship between the properties of 7-Amino-2-naphthol and its applications.

Dye Synthesis: The amino group can be diazotized and coupled with other aromatic

compounds to produce a wide range of azo dyes.
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Pharmaceutical Intermediate: The naphthalene scaffold with amino and hydroxyl

functionalities is a valuable starting material for the synthesis of more complex molecules

with potential biological activity. Derivatives of aminonaphthols have been investigated for

their antimicrobial and anticancer properties.

Proteomics Research: It is also used as a product for proteomics research.[4][5]

Safety and Handling
7-Amino-2-naphthol is classified as an irritant.[1] It is harmful if swallowed.[1] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

This technical guide provides a foundational understanding of 7-Amino-2-naphthol. For

specific applications and advanced analytical procedures, further consultation of specialized

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [7-Amino-2-naphthol CAS number 93-36-7 properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202560#7-amino-2-naphthol-cas-number-93-36-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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